Cas no 1315304-21-2 (2-amino-3-(5-methylfuran-2-yl)propan-1-ol)
2-amino-3-(5-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(5-methylfuran-2-yl)propan-1-ol
- 1315304-21-2
- EN300-1818255
-
- Inchi: 1S/C8H13NO2/c1-6-2-3-8(11-6)4-7(9)5-10/h2-3,7,10H,4-5,9H2,1H3
- InChI Key: QHBTVXMOAMTTOB-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1CC(CO)N
Computed Properties
- Exact Mass: 155.094628657g/mol
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59.4Ų
2-amino-3-(5-methylfuran-2-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818255-0.05g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-0.1g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-0.25g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-0.5g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-1.0g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1818255-2.5g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-5.0g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1818255-10.0g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1818255-1g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1818255-5g |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol |
1315304-21-2 | 5g |
$3065.0 | 2023-09-19 |
2-amino-3-(5-methylfuran-2-yl)propan-1-ol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-amino-3-(5-methylfuran-2-yl)propan-1-ol
Introduction to 2-amino-3-(5-methylfuran-2-yl)propan-1-ol (CAS No. 1315304-21-2)
2-amino-3-(5-methylfuran-2-yl)propan-1-ol, identified by its CAS number 1315304-21-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising an amino group, a propanol side chain, and a 5-methylfuran moiety, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both polar and aromatic functional groups makes it a versatile intermediate for developing novel therapeutic agents.
The structure of 2-amino-3-(5-methylfuran-2-yl)propan-1-ol exhibits a rich chemical reactivity that allows for diverse modifications. The amino group at the 2-position and the hydroxyl group at the 1-position of the propanol chain provide opportunities for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the 5-methylfuran ring contributes to the molecule's aromatic character, influencing its electronic properties and interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing furan derivatives. The 5-methylfuran moiety in this compound is particularly noteworthy, as it has been implicated in various biological processes and has shown promise in preliminary screenings for antimicrobial and anti-inflammatory activities. The combination of this moiety with an amino alcohol backbone suggests potential applications in modulating enzyme activity and receptor binding.
One of the most compelling aspects of 2-amino-3-(5-methylfuran-2-yl)propan-1-ol is its role as a building block in medicinal chemistry. Researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amino group can be linked to carboxylic acid derivatives to form amides, while the hydroxyl group can participate in etherification or esterification reactions, expanding the synthetic toolkit for medicinal chemists.
The synthesis of 2-amino-3-(5-methylfuran-2-yl)propan-1-ol typically involves multi-step organic reactions, often starting from commercially available precursors such as furan derivatives and amino alcohols. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity where necessary. These techniques highlight the compound's importance in modern synthetic organic chemistry.
Recent studies have also explored the potential of bioconjugation strategies involving 2-amino-3-(5-methylfuran-2-yl)propan-1-ol. By attaching biomolecules such as peptides or antibodies to this scaffold, researchers aim to develop targeted therapeutic agents with improved pharmacokinetic profiles. The hydroxyl and amino groups provide multiple attachment points for conjugation chemistry, making it an attractive candidate for drug delivery systems.
The pharmacokinetic properties of 2-amino-3-(5-methylfuran-2-yl)propan-1-ol are another area of active investigation. Computational modeling has been used to predict how this compound might behave within biological systems, including its solubility, stability, and metabolic pathways. These predictions are crucial for optimizing drug candidates before they enter clinical trials. Preliminary data suggest that modifications to the furan ring could enhance bioavailability while minimizing off-target effects.
In conclusion, 2-amino-3-(5-methylfuran-2-yl)propan-1-ol (CAS No. 1315304-21-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in drug discovery pipelines worldwide.
1315304-21-2 (2-amino-3-(5-methylfuran-2-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)